Antimony hydroxide

Specification

• CAS No.: 39349-74-1
• Molecular Formula: H3O3S
• Molecular Weight: 172.78 g/mol
• IUPAC Name: antimony(3+);trihydroxide
• Standard InChI: InChI=1S/3H2O.Sb/h3*1H2;/q;;;+3/p-3
• Standard InChI Key: SZOADBKOANDULT-UHFFFAOYSA-K
• SMILES: [OH-].[OH-].[OH-].[Sb+3]
• Canonical SMILES: [OH-].[OH-].[OH-].[Sb+3]

Introduction

Physical and Chemical Properties

Basic Properties

Antimony hydroxide possesses distinctive physical and chemical properties that determine its behavior in various systems. The table below summarizes the key properties of antimony hydroxide:

Property	Value
Chemical Formula	H3O3Sb
Molecular Weight	172.78 g/mol
CAS Number	39349-74-1
IUPAC Name	antimony(3+);trihydroxide
InChI	InChI=1S/3H2O.Sb/h3*1H2;/q;;;+3/p-3
Appearance	White solid (typical)
Hydrogen Bond Donor Count	3
Hydrogen Bond Acceptor Count	3
Topological Polar Surface Area	3 Ų

Structural Characteristics

The structure of antimony hydroxide consists of antimony in the +3 oxidation state coordinated with three hydroxyl groups. In aqueous solutions, Sb(OH)3 exists as a neutral molecule and functions as the stable form of Sb(III) hydroxide complex except in very specific pH conditions. This neutral form is sometimes referred to as "antimonous acid" in scientific literature.

The compound features a trigonal pyramidal geometry around the antimony atom, characteristic of compounds with an antimony atom bearing a lone pair of electrons. This structural arrangement significantly influences its chemical reactivity and solubility behavior in various media.

Chemical Behavior and Reactions

Formation and Synthesis

Antimony hydroxide can form through various chemical pathways, particularly through the hydrolysis of antimony(III) compounds in aqueous environments. One of the most common routes is the hydrolysis of antimony(III) oxide (Sb2O3):

Sb2O3 + 3H2O → 2Sb(OH)3

Additionally, antimony hydroxide precipitates when antimony(III) ions react with bases such as aqueous ammonia or sodium hydroxide:

Sb³⁺(aq) + 3NH3(aq) + 3H2O(l) → Sb(OH)3(s) + 3NH4⁺(aq)

Sb³⁺(aq) + 3OH⁻(aq) → Sb(OH)3(s)

Amphoteric Nature

A defining characteristic of antimony hydroxide is its amphoteric behavior, which means it can react as both an acid and a base depending on pH conditions. In the presence of excess hydroxide ions, it dissolves to form antimonite ions:

Sb(OH)3(s) + OH⁻(aq) → Sb(OH)4⁻(aq)

Conversely, in acidic environments, it dissolves to regenerate antimony(III) ions:

Sb(OH)3(s) + 3H⁺(aq) → Sb³⁺(aq) + 3H2O(l)

This amphoteric behavior is crucial for understanding antimony mobility in environmental systems across varying pH conditions.

Reactions with Other Compounds

Antimony hydroxide engages in several notable reactions with various reagents:

• With hydrogen sulfide under moderately acidic conditions, it forms red antimony(III) sulfide:

  2Sb(OH)3 + 3H2S → Sb2S3(s) + 6H2O

• In solutions of antimony(III) chloride in HCl, addition of excess water leads to the formation of the basic salt antimony oxychloride:

  SbCl4⁻(aq) + H2O(l) → SbOCl(s) + 2H⁺(aq) + 3Cl⁻(aq)

• In the presence of reducing agents like aluminum or iron in acidic solutions, antimony(III) can be reduced to elemental antimony:

  Sb(OH)3 + 3e⁻ → Sb(s) + 3OH⁻

Geochemical Significance

Role in Hydrothermal Systems

The hydroxide complex Sb(OH)3(aq) is of paramount importance in geochemical processes, particularly in hydrothermal systems. Research has demonstrated that this complex is primarily responsible for the hydrothermal transport of antimony, especially at temperatures above 250°C.

Antimony is a significant component in many hydrothermal systems, as evidenced by high concentrations in epithermal ore deposits. Natural geothermal systems typically contain appreciable concentrations of antimony, generally in the order of several parts per million.

Thermodynamic Properties

The thermodynamic properties of Sb(OH)3 have been extensively studied to understand its behavior under varying geological conditions. Research by Zotov et al. has contributed significantly to establishing the standard thermodynamic properties and Helgeson-Kirkham-Flowers (HKF) parameters for Sb(OH)3(aq).

These studies involved critical analysis of solubility data for various antimony minerals (senarmontite, valentinite, stibnite, and native Sb) across a wide range of temperatures (15 to 450°C) and pressures (1 to 1000 bar). Both experimental data and thermodynamic calculations confirm that the hydroxide complex Sb(OH)3(aq) plays a crucial role in antimony transport in geochemical systems.

Environmental Chemistry

Adsorption Behavior

Antimony hydroxide exhibits significant adsorption behavior in environmental systems, which affects its mobility and bioavailability. Studies have shown that Sb(III) in the form of Sb(OH)3 can be effectively adsorbed by various materials, including iron-modified compounds.

Research on granular adsorbents synthesized with iron indicates that the adsorption of Sb(III) is spontaneous and thermodynamically favorable as temperature increases. The adsorption process shows negative Gibbs free energy values (ΔG0) of -6.597 kJ/mol, -7.248 kJ/mol, and -9.047 kJ/mol at 298.15 K, 309.15 K, and 319.15 K, respectively, confirming the thermodynamic favorability of the process.

Redox Transformations

An important aspect of antimony hydroxide environmental chemistry is its susceptibility to redox transformations. Research has shown that during adsorption processes, a portion of Sb(III) can be oxidized to Sb(V). This oxidation can occur through various mechanisms:

• Contact with atmospheric oxygen when the adsorbed material is exposed to air

• Electron transfer during coordination with other elements (such as Fe)

• Catalytic oxidation on mineral surfaces

These redox transformations significantly influence antimony's environmental fate and toxicity, as Sb(V) typically exhibits different mobility and bioavailability compared to Sb(III).

Analytical Detection and Characterization

Analytical techniques used to detect and characterize antimony hydroxide include X-ray absorption fine structure spectroscopy (XAFS), X-ray absorption near edge structure (XANES), solubility studies, and various spectroscopic methods.

These techniques help determine speciation of antimony in environmental samples, differentiate between Sb(III) and Sb(V) species, and understand the coordination environment around the antimony atom in various compounds.

For aqueous solutions, techniques such as solid-state galvanic cell methods have been used alongside solubility experiments to determine thermodynamic properties of antimony hydroxide under hydrothermal conditions.